Cas no 5955-74-8 (3-methylbenzoyl cyanide)

• Product Name: 3-methylbenzoyl cyanide
• CAS No: 5955-74-8
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD06658475
• CID: 950327
• PubChem ID: 641329
• Update Time: 2025-11-03

3-methylbenzoyl cyanide Chemical and Physical Properties

Names and Identifiers

• 3-methylbenzoyl cyanide
• (3-methylphenyl)(oxo)acetonitrile
• 2-(3-methylphenyl)-2-oxoacetonitrile
• 3-Methylbenzoylcyanid
• 3-Methylphenylglyoxylnitril
• AB1508
• m-methylbenzoyl cyanide
• m-Methylbenzoylnitril
• m-toluoyl cyanide
• m-toluyl cyanide
• A832366
• Gemisch 3-Methyl benzoyl chloride + 3-Methylbenzoyl cyanide
• 5955-74-8
• 3-Methylbenzoylcyanide
• AKOS006293384
• SCHEMBL6932732
• BCP06462
• benzeneacetonitrile, 3-methyl-alpha-oxo-
• DA-16661
• SB37851
• JEOHRIFJRDJKGQ-UHFFFAOYSA-N
• Oxo-m-tolyl-acetonitrile
• DTXSID90348887
• InChI=1/C9H7NO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,1H
• MFCD06658475
• CS-0317493

• MDL： MFCD06658475
• Inchi： 1S/C9H7NO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,1H3
• InChI Key： JEOHRIFJRDJKGQ-UHFFFAOYSA-N
• SMILES： O=C(C#N)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 1.70128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-methylbenzoyl cyanide

3-Methylbenzoyl Cyanide (CAS No. 5955-74-8): An Overview of Its Properties, Applications, and Recent Research

3-Methylbenzoyl cyanide (CAS No. 5955-74-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 3-methylbenzoyl nitrile, is characterized by its unique chemical structure, which includes a benzoyl group and a cyano group attached to a methyl-substituted benzene ring. This combination of functional groups endows 3-methylbenzoyl cyanide with a range of useful properties that make it an important intermediate in various chemical processes.

The chemical formula of 3-methylbenzoyl cyanide is C₉H₇NO, and it has a molecular weight of approximately 149.15 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including its boiling point, melting point, and solubility, have been well-documented in the scientific literature.

In the realm of organic synthesis, 3-methylbenzoyl cyanide serves as a valuable building block for the preparation of more complex molecules. The cyano group can be readily converted into other functional groups through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form primary amines. These transformations are crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. For example, recent studies have explored the use of 3-methylbenzoyl cyanide in the synthesis of novel antifungal agents and anti-inflammatory drugs.

The versatility of 3-methylbenzoyl cyanide extends beyond its use as a synthetic intermediate. In materials science, it has been investigated for its potential applications in the development of advanced materials with unique properties. One notable area of research involves the use of 3-methylbenzoyl cyanide in the synthesis of conjugated polymers and small molecules for organic electronics. These materials are essential for the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices.

Recent advancements in computational chemistry have also contributed to our understanding of 3-methylbenzoyl cyanide. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, helping chemists design more efficient synthetic routes and predict the behavior of this compound in various reactions. For instance, density functional theory (DFT) studies have revealed that the cyano group in 3-methylbenzoyl cyanide is highly electron-withdrawing, which influences its reactivity in nucleophilic substitution reactions.

In the pharmaceutical industry, 3-methylbenzoyl cyanide has been studied for its potential therapeutic applications. One area of interest is its use as a precursor for the synthesis of drugs targeting specific biological pathways. For example, researchers have explored the use of 3-methylbenzoyl cyanide derivatives in the development of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. These studies highlight the importance of understanding the structure-activity relationships (SAR) of 3-methylbenzoyl cyanide derivatives to optimize their pharmacological properties.

The environmental impact of 3-methylbenzoyl cyanide has also been a subject of recent research. While it is generally considered to be stable under normal conditions, concerns about its potential environmental fate and toxicity have led to studies on its biodegradability and ecotoxicity. These studies are crucial for ensuring that the use of 3-methylbenzoyl cyanide in industrial processes does not pose significant risks to human health or the environment.

In conclusion, 3-methylbenzoyl cyanide (CAS No. 5955-74-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for chemists working on the development of new materials and drugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.